Cas no 2024333-86-4 (1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione)

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione structure
2024333-86-4 structure
Product Name:1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
CAS No:2024333-86-4
MF:C11H16O2
MW:180.243543624878
CID:5803694
PubChem ID:165483909
Update Time:2024-01-09

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
    • EN300-1127514
    • 2024333-86-4
    • Inchi: 1S/C11H16O2/c1-6-5-9(6)11(13)7(2)10(12)8-3-4-8/h6-9H,3-5H2,1-2H3
    • InChI Key: DMZJHDVGTOFVHK-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C(C1CC1)=O)C1CC1C

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.1Ų

1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1127514-0.05g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1127514-0.1g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.1g
$930.0 2023-10-26
Enamine
EN300-1127514-0.25g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.25g
$972.0 2023-10-26
Enamine
EN300-1127514-0.5g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
0.5g
$1014.0 2023-10-26
Enamine
EN300-1127514-1.0g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4
1g
$1442.0 2023-06-09
Enamine
EN300-1127514-2.5g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
2.5g
$2071.0 2023-10-26
Enamine
EN300-1127514-5.0g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4
5g
$4184.0 2023-06-09
Enamine
EN300-1127514-10.0g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4
10g
$6205.0 2023-06-09
Enamine
EN300-1127514-1g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
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$1057.0 2023-10-26
Enamine
EN300-1127514-5g
1-cyclopropyl-2-methyl-3-(2-methylcyclopropyl)propane-1,3-dione
2024333-86-4 95%
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$3065.0 2023-10-26
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